Cas no 5532-86-5 (Benzyl Cyanoformate)

• Product Name: Benzyl Cyanoformate
• CAS No: 5532-86-5
• MF: C₉H₇NO₂
• MW: 161.157382249832
• MDL: MFCD00001835
• CID: 386649
• PubChem ID: 79660
• Update Time: 2025-05-19

Benzyl Cyanoformate Chemical and Physical Properties

Names and Identifiers

• Carbonocyanidic acid, phenylmethylester
• BENZYL CYANOFORMATE
• (phenylmethyl) cyanomethanoate
• benzyl carbonocyanidate
• benzyl cyanoformiate
• cyano benzylformate
• Cyanoformic acid benzyl ester
• phenylmethyl cyanoformate
• Carbonocyanidic acid phenylmethyl ester
• UNII-BJ8E5TW8AS
• Benzyl cyanoformate, 97%
• NS00033291
• EN300-253334
• benzylcarbonocyanidate
• 5532-86-5
• EINECS 226-880-8
• PHENYLMETHYL CARBONOCYANIDATE
• benzylcyanoformat
• A831237
• BENZYLCYANOFORMATE
• BJ8E5TW8AS
• SCHEMBL1400119
• ([(Cyanocarbonyl)oxy]methyl)benzene #
• Carbonocyanidic acid, phenylmethyl ester
• DTXSID10203883
• AKOS015889535
• CS-0242651
• cyanoformic acid (phenylmethyl) ester
• DTXCID40126374
• Benzyl Cyanoformate

• MDL： MFCD00001835
• Inchi： 1S/C9H7NO2/c10-6-9(11)12-7-8-4-2-1-3-5-8/h1-5H,7H2
• InChI Key： GDZIODIYBLTRRJ-UHFFFAOYSA-N
• SMILES： O(C(C#N)=O)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 161.04800
• Monoisotopic Mass: 161.047678466g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 198
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 50.1Ų

Experimental Properties

• Color/Form: colorless liquid
• Density: 1.105 g/mL at 25 °C(lit.)
• Boiling Point: 66-67 °C/0.6 mmHg(lit.)
• Flash Point: Degrees Fahrenheit:217.4°F
  Degrees Celsius:103°C
  
• Refractive Index: n20/D 1.505(lit.)
• PSA: 50.09000
• LogP: 1.25338
• Solubility: Not determined

Benzyl Cyanoformate Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H301 + H311 + H331-H314
• Warning Statement： P261-P280-P301+P310-P305+P351+P338-P310
• Hazardous Material transportation number：UN 2927 6.1/PG 2
• WGK Germany：3
• Hazard Category Code： 23/24/25-34
• Safety Instruction： S26-S45-S36-S37-S39
• FLUKA BRAND F CODES：8-10-19-21
• Hazardous Material Identification：
• HazardClass：6.1(b)
• PackingGroup：III
• Safety Term：6.1(b)
• Packing Group：III
• Risk Phrases：R23/24/25
• Packing Group：III
• Hazard Level：6.1(b)

Additional information on Benzyl Cyanoformate

Comprehensive Guide to Benzyl Cyanoformate (CAS No. 5532-86-5): Properties, Applications, and Industry Insights

Benzyl Cyanoformate (CAS No. 5532-86-5) is a specialized organic compound widely recognized for its versatility in synthetic chemistry and industrial applications. This ester derivative, formed by the reaction of benzyl alcohol with cyanoformic acid, is characterized by its molecular formula C9H7NO2 and a molecular weight of 161.16 g/mol. Its unique structure, featuring a cyano group (–CN) and a benzyl ester moiety, makes it a valuable intermediate in pharmaceuticals, agrochemicals, and advanced material synthesis.

In recent years, the demand for Benzyl Cyanoformate has surged due to its role in peptide coupling reactions and protecting group strategies. Researchers and manufacturers frequently search for "Benzyl Cyanoformate synthesis," "CAS 5532-86-5 applications," or "safe handling of cyanoformates," reflecting its growing relevance. The compound’s stability under mild conditions and compatibility with diverse reagents align with the industry’s shift toward green chemistry and sustainable processes.

One of the standout features of Benzyl Cyanoformate is its utility in N-carboxy anhydride (NCA) chemistry, a critical area for polypeptide and polymer production. This application resonates with trends in biodegradable materials and drug delivery systems, addressing modern challenges like environmental pollution and targeted therapeutics. Users often inquire about "alternatives to toxic reagents" or "high-yield NCA methods," highlighting the need for innovative solutions.

From a technical perspective, Benzyl Cyanoformate exhibits a boiling point of approximately 120–125°C (under reduced pressure) and a density of 1.15 g/cm³. Its solubility in organic solvents like dichloromethane and tetrahydrofuran facilitates its use in multistep organic synthesis. Analytical techniques such as HPLC and NMR spectroscopy are commonly employed to verify its purity, a topic frequently searched alongside "CAS 5532-86-5 analysis."

The compound’s compatibility with automated synthesis platforms has also garnered attention, particularly in high-throughput screening for drug discovery. As industries adopt AI-driven molecular design, queries like "Benzyl Cyanoformate in combinatorial chemistry" or "scaling up ester reactions" underscore its role in accelerating R&D. Furthermore, its low volatility compared to similar esters enhances workplace safety—a priority in modern lab protocols.

In conclusion, Benzyl Cyanoformate (CAS No. 5532-86-5) remains a cornerstone in synthetic chemistry, bridging gaps between academic research and industrial innovation. Its adaptability to emerging technologies and alignment with sustainability goals ensure its continued relevance. For those exploring "specialty esters" or "CAS 5532-86-5 suppliers," understanding its properties and applications is essential for leveraging its full potential.